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Compound of Interest

Compound Name: Br-PEG4-THP

Cat. No.: B8236500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling protocols for

Bromo-PEG4-tetrahydropyran (Br-PEG4-THP), a bifunctional crosslinker increasingly utilized in

the synthesis of Proteolysis Targeting Chimeras (PROTACs). Given the reactive nature of this

compound, a thorough understanding of its properties and adherence to strict safety measures

are paramount for laboratory personnel.

Chemical and Physical Properties
Br-PEG4-THP is a polyethylene glycol (PEG)-based linker containing a terminal bromide and a

tetrahydropyran (THP) protecting group. The presence of the PEG chain enhances the

solubility and pharmacokinetic properties of the resulting PROTAC molecule. The bromide

serves as a reactive handle for nucleophilic substitution, while the THP group protects a

hydroxyl functionality which can be deprotected for further conjugation.
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Property Value Source

CAS Number 1803547-60-5 [1][2][3]

Molecular Formula C13H25BrO5

Molecular Weight 341.24 g/mol

IUPAC Name

2-[2-[2-[2-(2-

bromoethoxy)ethoxy]ethoxy]et

hoxy]oxane

Appearance

Not explicitly stated, likely a

liquid or oil based on similar

PEG compounds

Solubility

Soluble in organic solvents

such as Dimethyl Sulfoxide

(DMSO), Dichloromethane

(DCM), and

Dimethylformamide (DMF)

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for Br-PEG4-THP is not readily available in the

public domain, a hazard assessment can be made based on the functional groups present and

data from structurally related molecules.

Potential Hazards:

Alkylation Agent: The presence of a terminal bromide makes Br-PEG4-THP a potential

alkylating agent. Alkylating agents are reactive compounds that can covalently modify

biological macromolecules, including DNA, and should be handled as potentially mutagenic.

Skin and Eye Irritant: Similar to other reactive organic compounds, direct contact with skin or

eyes may cause irritation, redness, and pain.

Respiratory Tract Irritant: Inhalation of vapors or aerosols may cause irritation to the

respiratory system.
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Flammability: The tetrahydropyran (THP) component is a flammable liquid. While the overall

flammability of Br-PEG4-THP is not documented, it should be handled away from ignition

sources.

Recommended Safety Precautions:

Engineering Controls: Work with Br-PEG4-THP should be conducted in a well-ventilated

chemical fume hood.

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile or neoprene).

Eye Protection: Use safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat should be worn.

Handling:

Avoid inhalation of vapors or aerosols.

Prevent contact with skin and eyes.

Keep away from heat, sparks, and open flames.

Use only non-sparking tools.

Take precautionary measures against static discharge.

Experimental Protocols: Safe Handling and Storage
General Handling Protocol
This protocol outlines the essential steps for safely handling Br-PEG4-THP in a laboratory

setting.
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Preparation

Handling

Cleanup and Waste Disposal

Don appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Ensure work is performed
in a certified chemical fume hood.

Allow Br-PEG4-THP to
equilibrate to room temperature

before opening.

Weigh or measure the required
amount in the fume hood.

Immediately cap the stock container
and return to storage.

Proceed with the chemical reaction
under an inert atmosphere if necessary.

Quench any unreacted Br-PEG4-THP
with a suitable nucleophile

(e.g., sodium thiosulfate solution).

Dispose of all contaminated waste
in a designated hazardous waste container.

Clean the work area thoroughly.

Remove and dispose of gloves properly.
Wash hands.

Click to download full resolution via product page

Safe Handling Workflow for Br-PEG4-THP
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Storage Protocol
Proper storage is crucial to maintain the integrity of Br-PEG4-THP and prevent degradation.

Temperature: Store at -20°C for long-term stability.

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent moisture

and oxygen-mediated degradation.

Container: Keep the container tightly sealed.

Light: Protect from light.

Application in PROTAC Synthesis
Br-PEG4-THP is a valuable tool in the development of PROTACs, which are heterobifunctional

molecules that induce the degradation of a target protein of interest (POI). A PROTAC consists

of a ligand for the POI and a ligand for an E3 ubiquitin ligase, connected by a linker. Br-PEG4-
THP serves as a component of this linker.

The following diagram illustrates the general role of a bifunctional linker like Br-PEG4-THP in

the formation of a PROTAC.
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Reactants

Synthesis Steps

Protein of Interest (POI) Ligand
with Nucleophilic Group

Step 1: Conjugation
POI Ligand reacts with

Br-PEG4-THP via
Nucleophilic Substitution

E3 Ligase Ligand

Step 3: Conjugation
E3 Ligase Ligand is

attached to the linker

Br-PEG4-THP
(Bifunctional Linker)

Step 2: Deprotection
Removal of THP group

to reveal hydroxyl

Final PROTAC Molecule

Click to download full resolution via product page

Role of Br-PEG4-THP in PROTAC Synthesis

First Aid Measures
In the event of exposure to Br-PEG4-THP, the following first aid measures should be taken

immediately:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.
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Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill and Disposal Procedures
Spill: In case of a spill, evacuate the area. Wear appropriate PPE, including respiratory

protection. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

sealed container for disposal.

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the material to enter drains or waterways.

This guide is intended to provide a framework for the safe handling of Br-PEG4-THP. It is

essential for all users to consult with their institution's Environmental Health and Safety (EHS)

department for specific guidelines and to review any available Safety Data Sheets for this or

structurally similar compounds. Always perform a thorough risk assessment before beginning

any new experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Br-PEG4-THP: A Technical Guide to Safe Handling and
Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8236500#br-peg4-thp-safety-data-sheet-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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